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Compound of Interest

Compound Name: Butyl methanesulfinate

CAS No.: 675-87-6

Cat. No.: B14747322

Get Quote

A Note to the Reader: Scientific literature and chemical databases currently provide limited

specific information on butyl methanesulfinate. Much of the available data pertains to its

isomer, butyl methanesulfonate. These are distinct molecules with different chemical properties

and reactivity. Butyl methanesulfonate is an ester of methanesulfonic acid, characterized by a

sulfur atom double-bonded to two oxygen atoms and single-bonded to another oxygen and a

carbon. In contrast, butyl methanesulfinate is an ester of methanesulfinic acid, where the

sulfur atom is double-bonded to one oxygen atom and single-bonded to another oxygen and a

carbon, and also possesses a lone pair of electrons, making it a chiral center.

This guide will, therefore, focus on the broader, yet highly relevant, class of sulfinate esters,

providing a comprehensive technical overview of their structure, properties, synthesis, and

applications, with a particular emphasis on their significance in contemporary drug discovery

and development. The principles and methodologies discussed herein are directly applicable to

the study and potential use of butyl methanesulfinate.

Introduction to Sulfinate Esters: A Versatile
Functional Group
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Sulfinate esters, with the general structure R-S(O)-OR', are a class of organosulfur compounds

that have garnered significant attention in organic synthesis and medicinal chemistry. Their

unique electronic and stereochemical properties make them valuable intermediates and

pharmacophores. Unlike their more oxidized counterparts, sulfonate esters, sulfinate esters

possess a stereogenic sulfur center, offering opportunities for the design of chiral molecules.[1]

They serve as key precursors to a variety of other sulfur-containing functional groups, including

sulfoxides, sulfinamides, and sulfonimidates, making them a linchpin in the synthesis of

complex molecules.[2]

Physicochemical Properties and Structural Features
The central sulfur atom in a sulfinate ester is chiral, which is a defining feature of this functional

group. This chirality plays a crucial role in their application in asymmetric synthesis and as

chiral pharmacophores in drug design.[2]

Table 1: General Physicochemical Properties of Sulfinate Esters

Property Description

Physical State
Typically liquids or low-melting solids at room

temperature.

Solubility
Generally soluble in a wide range of organic

solvents.

Stability

Can be sensitive to hydrolysis, particularly under

acidic or basic conditions.[3][4] Thermal stability

can vary depending on the substituents.

Spectroscopic Features

¹H NMR: Protons on the carbon adjacent to the

sulfinyl oxygen typically appear at a

characteristic chemical shift. ¹³C NMR: The

carbon attached to the sulfinyl oxygen also has

a distinct chemical shift. IR Spectroscopy: A

strong absorption band corresponding to the

S=O stretch is typically observed in the range of

1120-1150 cm⁻¹.
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Synthesis of Sulfinate Esters: Key Methodologies
The synthesis of sulfinate esters has been an area of active research, with several effective

methods developed to access this functional group. The choice of method often depends on

the desired substrate scope and stereochemical outcome.

Esterification of Sulfinic Acids and their Salts
A common approach involves the reaction of a sulfinic acid or a sulfinate salt with an alcohol.[5]

From Sulfinic Acids: Direct esterification of sulfinic acids can be challenging due to their

propensity to disproportionate. However, the use of coupling reagents can facilitate this

transformation.[5]

From Sulfinate Salts: A more prevalent method is the reaction of a sodium sulfinate salt with

an alcohol in the presence of an activating agent.[5]

Experimental Protocol: General Synthesis of a Sulfinate Ester from a Sodium Sulfinate

Reaction Setup: To a stirred solution of the desired alcohol (1.0 eq) in an anhydrous solvent

(e.g., dichloromethane) under an inert atmosphere, add the sodium sulfinate salt (1.2 eq).

Activation: Add an activating agent (e.g., trimethylsilyl chloride or a phosphonium salt) (1.2

eq) dropwise at 0 °C.

Reaction: Allow the reaction mixture to warm to room temperature and stir for 2-12 hours,

monitoring the progress by thin-layer chromatography (TLC).

Workup: Upon completion, quench the reaction with a saturated aqueous solution of sodium

bicarbonate. Separate the organic layer, and extract the aqueous layer with the organic

solvent.

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. The crude product is then purified by column

chromatography on silica gel.

Causality in Experimental Choices: The use of an anhydrous solvent and an inert atmosphere

is critical to prevent the hydrolysis of the starting materials and the product. The activating
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agent is necessary to convert the sulfinate salt into a more reactive intermediate that can be

readily attacked by the alcohol.

Oxidation of Thiols and Thioesters
More recent and efficient methods involve the oxidation of thiols or thioesters in the presence of

an alcohol.[6][7] These methods often utilize transition metal catalysts or electrochemical

approaches.[5][8]

Diagram of a Synthetic Workflow:

Aryl Iodide Thioester Synthesis
(e.g., Cu-catalyzed thiolation)

Step 1
Thioester Intermediate Oxidation in Alcohol

(e.g., with NBS)
Step 2

Sulfinate Ester

Click to download full resolution via product page

Caption: A two-step synthesis of sulfinate esters from aryl iodides.

Chemical Reactivity and Transformations
Sulfinate esters are versatile intermediates that can undergo a variety of transformations,

making them valuable in synthetic chemistry.

Hydrolysis
Sulfinate esters can be hydrolyzed back to sulfinic acids under both acidic and basic

conditions. The mechanism of hydrolysis has been a subject of study, with evidence suggesting

different pathways depending on the pH.[3][4]

Oxidation
Oxidation of sulfinate esters provides a straightforward route to the corresponding sulfonate

esters.[9]

Precursors to Radicals
Sulfinate esters can serve as precursors to sulfinyl radicals under certain conditions, which can

then participate in various radical-mediated transformations.[10][11]
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Applications in Drug Development and Medicinal
Chemistry
The unique properties of sulfinate esters make them highly relevant in the field of drug

development.

Chiral Building Blocks: Enantiomerically pure sulfinate esters are valuable for the synthesis

of chiral sulfoxides, a functional group present in several marketed drugs.[2] The

stereoselective synthesis of sulfinate esters is therefore a key area of research.[1][12]

Pharmacophores: The sulfinate ester moiety itself can be incorporated into drug candidates,

where the stereochemistry at the sulfur center can significantly impact biological activity.

Late-Stage Functionalization: The development of methods for the late-stage introduction of

sulfinate ester groups into complex molecules allows for the rapid generation of analog

libraries for structure-activity relationship (SAR) studies.[2]

Diagram of Sulfinate Ester Utility in Drug Discovery:

Sulfinate Ester
(Chiral Linchpin)

Chiral Sulfoxides
(e.g., Esomeprazole) Sulfinamides Sulfonimidamides Other Chiral Sulfur

Pharmacophores

Click to download full resolution via product page

Caption: The central role of sulfinate esters in accessing diverse chiral sulfur-containing

pharmacophores.

Safety and Handling
As with all chemicals, appropriate safety precautions should be taken when handling sulfinate

esters. They should be handled in a well-ventilated fume hood, and personal protective
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equipment, including gloves and safety glasses, should be worn. Specific safety data will

depend on the individual compound.

Conclusion
While specific data on butyl methanesulfinate remains elusive, the broader class of sulfinate

esters represents a fascinating and highly useful area of organic chemistry. Their unique

stereochemical and reactive properties have established them as critical intermediates in the

synthesis of complex molecules and as valuable components in the design of new therapeutic

agents. Further research into the synthesis and application of this versatile functional group is

poised to continue to drive innovation in both academic and industrial settings.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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